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Compound of Interest

Compound Name:
2-Amino-4-(methylsulfonyl)benzoic

acid

Cat. No.: B1271988 Get Quote

The landscape of agrochemical research is continually driven by the need for insecticides with

novel modes of action to combat the development of resistance.[2] 2-Amino-4-
(methylsulfonyl)benzoic acid has emerged as a critical precursor in this field. Its unique

trifunctional structure—an aromatic ring substituted with an amine, a carboxylic acid, and a

methylsulfonyl group—makes it an ideal scaffold for constructing complex molecules like

chlorantraniliprole and cyantraniliprole.[3][4] These second-generation anthranilic diamide

insecticides are renowned for their exceptional potency and selectivity against a spectrum of

lepidopteran pests.[1][5] Their mechanism, the targeted activation of insect ryanodine receptors

(RyRs), induces uncontrolled calcium release from internal stores, leading to muscle paralysis

and cessation of feeding in target pests.[2] Understanding the synthesis and properties of 2-
amino-4-(methylsulfonyl)benzoic acid is therefore fundamental for chemists and biologists

working on the development of next-generation crop protection agents.

Physicochemical and Structural Characteristics
A precise understanding of the chemical and physical properties of 2-Amino-4-
(methylsulfonyl)benzoic acid is crucial for its handling, reaction optimization, and analytical

characterization.

Chemical Identifiers
The compound is uniquely identified by the following descriptors.
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Identifier Value

CAS Number 393085-45-5[6][7]

Molecular Formula C₈H₉NO₄S[8][9]

Molecular Weight 215.23 g/mol [8][9]

IUPAC Name 2-amino-4-methylsulfonylbenzoic acid[8]

Synonyms
AMBA, 3-Amino-4-carboxyphenyl methyl

sulfone[8]

InChI Key KFOGGDGNOLZBNY-UHFFFAOYSA-N[9]

Canonical SMILES CS(=O)(=O)c1ccc(c(N)c1)C(O)=O[9]

Physical Properties
While extensive experimental data is not publicly available, the following table includes known

and predicted physical properties.

Property Value/Description

Appearance Solid form[9]

Melting Point 211-212 °C (for the related 2-nitro precursor)[10]

Boiling Point 497.8±45.0 °C (Predicted)[10]

Density 1.576 g/cm³ (Predicted)[10]

pKa 1.51±0.25 (Predicted for the carboxylic acid)[10]

Storage
Room temperature, protected from light, under

inert gas (Argon)[7]

Synthesis and Purification Workflow
The synthesis of 2-Amino-4-(methylsulfonyl)benzoic acid is a multi-step process that

requires careful control of reaction conditions. The most logical and documented pathway
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involves the synthesis of its nitro-analogue, 2-Nitro-4-(methylsulfonyl)benzoic acid (NMSBA),

followed by a selective reduction of the nitro group.[10][11]

Step 1: Oxidation of Toluene Precursor

Step 2: Selective Reduction

2-Nitro-4-methylsulfonyltoluene

2-Nitro-4-(methylsulfonyl)benzoic acid (NMSBA)

Oxidation

Oxidizing Agent (e.g., H₂O₂ in H₂SO₄)

NMSBA

2-Amino-4-(methylsulfonyl)benzoic acid

Reduction

Reducing Agent (e.g., H₂/Pd-C, Fe/HCl)

Click to download full resolution via product page

Caption: General synthetic pathway for 2-Amino-4-(methylsulfonyl)benzoic acid.

Detailed Experimental Protocol: Synthesis via NMSBA
Intermediate
This protocol is a synthesized methodology based on established chemical transformations for

similar substrates.[10][11]

Part A: Oxidation of 2-Nitro-4-methylsulfonyltoluene to NMSBA
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Reaction Setup: To a 500 mL three-necked flask equipped with a mechanical stirrer,

thermometer, and dropping funnel, add 80 g of concentrated sulfuric acid.

Addition of Starting Material: While stirring, slowly add 8.8 g (0.04 mol) of 2-Nitro-4-

methylsulfonyltoluene. Heat the mixture to 60°C to ensure complete dissolution.

Catalyst and Oxidant Addition: Add a catalytic amount of CuO/Al₂O₃. Subsequently, add 22.2

g (0.28 mol) of 45% hydrogen peroxide dropwise via the dropping funnel, maintaining the

temperature between 60-65°C. The addition of an oxidizing agent is the critical step to

convert the toluene's methyl group into a carboxylic acid.

Reaction Monitoring: Stir the mixture vigorously at 60-65°C for 3-4 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Work-up and Isolation: After completion, cool the reaction mixture to room temperature.

Slowly pour the mixture into an equal volume of ice-cold water to precipitate the product.

Purification: Filter the resulting solid, wash thoroughly with cold water to remove residual

acid, and dry under vacuum. The product, 2-Nitro-4-methylsulfonylbenzoic acid (NMSBA),

should be a pale yellow crystal. A yield of approximately 73-78% can be expected.[11]

Part B: Reduction of NMSBA to 2-Amino-4-(methylsulfonyl)benzoic acid

Reaction Setup: In a hydrogenation vessel, dissolve the synthesized NMSBA (1 equivalent)

in a suitable solvent such as methanol or ethanol.

Catalyst Addition: Add a catalytic amount of 10% Palladium on carbon (Pd/C) to the solution.

The catalyst is crucial for the selective reduction of the nitro group without affecting the

carboxylic acid or sulfonyl groups.

Hydrogenation: Seal the vessel and purge with hydrogen gas. Maintain the hydrogen

pressure (typically 1-3 atm) and stir the reaction at room temperature.

Reaction Monitoring: The reaction progress can be monitored by the cessation of hydrogen

uptake or by TLC/HPLC analysis.
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Work-up and Isolation: Upon completion, carefully filter the reaction mixture through a pad of

Celite to remove the Pd/C catalyst.

Purification: Evaporate the solvent from the filtrate under reduced pressure. The resulting

crude solid can be recrystallized from an appropriate solvent system (e.g., ethanol/water) to

yield pure 2-Amino-4-(methylsulfonyl)benzoic acid.

Core Application: Synthesis of Ryanodine Receptor
Activators
The primary and most significant application of 2-Amino-4-(methylsulfonyl)benzoic acid is its

use as a key building block in the synthesis of anthranilic diamide insecticides.[5] It serves as

the starting acid component which, after conversion to an acyl chloride or activation with a

coupling agent, is reacted with a substituted aniline derivative to form the core diamide

structure.

Mechanism of Action of Derived Anthranilic Diamides
Anthranilic diamides synthesized from this precursor act as potent activators of insect

ryanodine receptors (RyRs).[2] These receptors are large-conductance calcium channels

located on the sarcoplasmic reticulum of muscle cells.[12]

Binding and Activation: The diamide insecticide binds to a specific site on the insect RyR,

which is distinct from the binding site of ryanodine itself.[2][5] This binding event locks the

channel in an open conformation.

Uncontrolled Calcium Release: The persistently open channel leads to an uncontrolled and

sustained release of stored Ca²⁺ ions from the sarcoplasmic reticulum into the cytoplasm.[2]

Physiological Effect: This disruption of intracellular calcium homeostasis causes impaired

muscle regulation, leading to rapid cessation of feeding, lethargy, muscle paralysis, and

ultimately, death of the insect.[3]

Selectivity: A key advantage of these compounds is their high selectivity for insect RyRs over

mammalian isoforms (over 500-fold), which contributes to their favorable safety profile for

non-target organisms.[5]
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Caption: Mechanism of action of anthranilic diamide insecticides on insect ryanodine receptors.

Safety and Handling
Proper handling of 2-Amino-4-(methylsulfonyl)benzoic acid is essential in a laboratory

setting. The compound is classified with several hazards according to the Globally Harmonized

System (GHS).[9]
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Hazard Classification GHS Code Precautionary Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
H302+H312+H332

Harmful if swallowed, in

contact with skin, or if inhaled.

[9]

Skin Irritation H315 Causes skin irritation.[9]

Eye Irritation H319
Causes serious eye irritation.

[9]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[9]

Chronic Aquatic Toxicity H412
Harmful to aquatic life with

long lasting effects.[9]

Handling Recommendations:

Use in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing dust.

Wash hands thoroughly after handling.

Avoid release to the environment.[9]

Conclusion
2-Amino-4-(methylsulfonyl)benzoic acid is a specialty chemical of high importance in the

field of modern agrochemistry. Its role as a non-negotiable precursor to a leading class of

insecticides underscores the value of understanding its fundamental chemistry. This guide has

provided an in-depth look at its properties, a plausible and detailed synthesis protocol, and the

critical mechanism of action it enables in its downstream products. For researchers in crop

protection and medicinal chemistry, a thorough grasp of this molecule's characteristics is a key

enabler for innovation and the development of effective and selective chemical solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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